Cas no 126768-40-9 (5-Methylthiophene-2-carbohydrazide)

• Product Name: 5-Methylthiophene-2-carbohydrazide
• CAS No: 126768-40-9
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• MDL: MFCD01310833
• CID: 824629
• PubChem ID: 2760085
• Update Time: 2025-09-28

5-Methylthiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-thiophenecarboxylic acid hydrazide
• 5-methylthiophene-2-carbohydrazide
• 5-methyl-2-thiophenecarbohydrazide
• 2-Thiophenecarboxylicacid5-methylhydrazide
• 5-METHYL-THIOPHENE-2-CARBOXYLIC ACID HYDRAZIDE
• 5-methylthiophene-2-carbohydrazide(SALTDATA: FREE)
• 2-Thiophenecarboxylicacid,5-methyl-,hydrazide(9CI)
• 9679639
• IVK
• HMBLMUIDVHBCOW-UHFFFAOYSA-N
• BBL017585
• 5-methyl-thiophen-2-carboxylic acid hydrazide
• AKOS000166113
• EN300-55126
• CS-0216702
• MFCD01310833
• SCHEMBL279582
• DB-057988
• 126768-40-9
• BS-3862
• 2-Thiophenecarboxylic acid, 5-methyl-, hydrazide
• ALBB-002749
• STK452000
• DTXSID90375017
• IVK/9679639
• ZINC02574342
• 5-Methylthiophene-2-carbohydrazide

• MDL： MFCD01310833
• Inchi： 1S/C6H8N2OS/c1-4-2-3-5(10-4)6(9)8-7/h2-3H,7H2,1H3,(H,8,9)
• InChI Key： HMBLMUIDVHBCOW-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(NN)=O

Computed Properties

• Exact Mass: 156.03600
• Monoisotopic Mass: 156.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 100-102°C
• PSA: 83.36000
• LogP: 1.75120

5-Methylthiophene-2-carbohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S26-36/37/39
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)